N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(1-but-3-enyltriazol-4-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C11H14N4O/c1-3-5-7-15-9-10(13-14-15)8-12-11(16)6-4-2/h3,9H,1,5,7-8H2,2H3,(H,12,16)
• InChI Key: WTHLKNRITBJIEL-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=CN(N=N1)CCC=C
• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol

Description

N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various biomedical studies. It is a synthetic compound that has been developed using advanced chemical synthesis methods.

Mechanism of Action

The mechanism of action of N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases. It has also been found to modulate the immune system and enhance the body's natural defense mechanisms against infections and diseases.
Biochemical and Physiological Effects:
N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation. The compound has been shown to have antiviral activity by inhibiting the replication of viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide in lab experiments is its high potency and selectivity. The compound has been found to be effective at low concentrations, which makes it an ideal candidate for use in various biomedical studies. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and storage.

Future Directions

There are several future directions for the research and development of N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide. One of the main areas of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the identification of new applications for the compound, such as its use in the treatment of neurodegenerative diseases. Additionally, the development of new analogs and derivatives of the compound is also an area of interest for future research.
Conclusion:
In conclusion, N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various biomedical studies. The compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has been extensively studied for its efficacy in treating various diseases, such as cancer, Alzheimer's disease, and viral infections. The optimization of the synthesis method, identification of new applications, and development of new analogs and derivatives are some of the future directions for research on this compound.

Synthesis Methods

The synthesis of N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide involves the reaction of 1-but-3-enyl-1H-1,2,3-triazole-4-carboxylic acid with propargylamine in the presence of a catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired compound. The final product is purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-[(1-But-3-enyltriazol-4-yl)methyl]but-2-ynamide has been extensively studied for its potential applications in various biomedical studies. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. The compound has been tested for its efficacy in treating various diseases, such as cancer, Alzheimer's disease, and viral infections.